Cas no 62234-92-8 (2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-)

2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]- structure
62234-92-8 structure
Product Name:2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-
CAS No:62234-92-8
MF:C17H15F3O2
MW:308.295015573502
CID:453198
PubChem ID:12301402
Update Time:2025-04-19

2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-
    • 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]propan-2-one
    • 62234-92-8
    • DTXSID90486531
    • Inchi: 1S/C17H15F3O2/c1-22-16-7-5-12(6-8-16)10-15(21)11-13-3-2-4-14(9-13)17(18,19)20/h2-9H,10-11H2,1H3
    • InChI Key: IOEWCEKSOYGZTJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(CC1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

  • Exact Mass: 308.10245
  • Monoisotopic Mass: 308.10241420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.